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Compound of Interest

Compound Name: 2-Ethynylthiophene

Cat. No.: B1312097 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety information

currently available for 2-ethynylthiophene. It is intended to inform researchers, scientists, and

drug development professionals on the potential hazards, handling procedures, and

toxicological assessment strategies for this compound. The information presented is a

synthesis of data from safety data sheets, toxicological databases, and the broader scientific

literature on thiophene and alkyne-containing molecules.

Hazard Identification and Classification
2-Ethynylthiophene is classified as a hazardous chemical. The following tables summarize its

GHS (Globally Harmonized System of Classification and Labelling of Chemicals) classification

and other key hazard information.

Table 1: GHS Hazard Classification for 2-Ethynylthiophene
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Hazard Class Hazard Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor[1][2]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[3]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[3]

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

Category 3
H335: May cause respiratory

irritation[3]

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Table 2: Other Hazard Information

Hazard Consideration Description

Reactivity Incompatible with strong oxidizing agents.[3]

Hazardous Decomposition Products
Upon combustion, may produce carbon

monoxide, carbon dioxide, and sulfur oxides.[3]

Environmental Hazards
No specific data available, but release into the

environment should be avoided.[3]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2-ethynylthiophene is provided in

the table below. This information is essential for safe handling and storage.

Table 3: Physical and Chemical Properties of 2-Ethynylthiophene
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Property Value

Molecular Formula C₆H₄S[2][3]

Molecular Weight 108.16 g/mol [2][3]

Appearance Clear, light yellow to brown liquid

Boiling Point 70 °C at 20 Torr

Flash Point 42 °C

Density 1.080 g/cm³

Experimental Protocols for Toxicological
Assessment
While specific toxicological studies on 2-ethynylthiophene are not readily available in the

public domain, its hazard classifications suggest that standardized testing protocols, such as

those established by the Organisation for Economic Co-operation and Development (OECD),

should be employed for a thorough safety assessment. The following are detailed

methodologies for key toxicological endpoints.

Acute Oral Toxicity Assessment (OECD Test Guideline
423: Acute Toxic Class Method)
This method is used to determine the acute oral toxicity of a substance and allows for its

classification into one of a series of toxicity classes.

Principle: A stepwise procedure is used with a small number of animals per step. The

outcome of each step (mortality or survival) determines the next step, allowing for

classification with a minimal number of animals.

Methodology:

Animals: Healthy, young adult rats of a single sex (usually females) are used.
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Housing and Feeding: Animals are housed in standard conditions with free access to food

and water, except for a brief fasting period before dosing.

Dosing: The test substance is administered orally by gavage in a single dose. The starting

dose is selected from a series of fixed dose levels (5, 50, 300, 2000 mg/kg body weight).

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.

Procedure:

A group of three animals is dosed at the selected starting dose.

If mortality occurs, the test is repeated at a lower dose level.

If no mortality occurs, the test is repeated at a higher dose level.

The procedure continues until the toxicity class can be determined based on the

observed outcomes at different dose levels.

Data Analysis: The results are used to classify the substance according to the GHS

categories for acute oral toxicity.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (OECD Test Guideline 439)
This in vitro method assesses the potential of a chemical to cause skin irritation.

Principle: The test chemical is applied topically to a reconstructed human epidermis (RhE)

model. The subsequent cell viability is measured to determine the irritation potential.

Methodology:

Test System: A commercially available, validated RhE model is used.

Procedure:

The RhE tissues are pre-incubated in a defined culture medium.
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A small volume of the test chemical (e.g., 2-ethynylthiophene) is applied to the surface

of the tissue.

After a defined exposure period (e.g., 15-60 minutes), the chemical is removed by

rinsing.

The tissues are incubated for a post-exposure period (e.g., 42 hours).

Viability Assessment: Cell viability is determined using a colorimetric assay, typically the

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The reduction of

MTT to a colored formazan salt by viable cells is quantified spectrophotometrically.

Data Analysis: The percentage of viable cells in the treated tissues is compared to that of

negative controls. A reduction in viability below a certain threshold (typically ≤ 50%)

indicates that the substance is an irritant.

In Vitro Eye Irritation: Reconstructed Human Cornea-like
Epithelium (RhCE) Test Method (OECD Test Guideline
492)
This in vitro test is used to identify chemicals that can cause serious eye damage or eye

irritation.

Principle: The test chemical is applied to a reconstructed human cornea-like epithelium

(RhCE) model, and the subsequent effect on cell viability is measured.

Methodology:

Test System: A validated RhCE model that mimics the human corneal epithelium is used.

Procedure:

The RhCE tissues are pre-incubated in a maintenance medium.

The test chemical is applied to the epithelial surface for a defined exposure time.

Following exposure, the tissues are thoroughly rinsed.
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A post-exposure incubation period allows for the recovery of the cells.

Viability Measurement: Cell viability is assessed using the MTT assay, similar to the skin

irritation test.

Data Analysis: The relative viability of the treated tissues compared to negative controls is

calculated. A chemical is classified as an eye irritant if the mean tissue viability is below a

defined threshold (e.g., ≤ 60%).

Potential Metabolic and Toxicity Pathways
While the specific metabolic pathway of 2-ethynylthiophene has not been elucidated, based

on studies of other thiophene-containing compounds, a plausible metabolic activation pathway

involving cytochrome P450 enzymes can be proposed.

2-Ethynylthiophene CYP450Metabolism
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Glutathione ConjugateConjugation with GSH

Covalent Binding to Macromolecules

Conjugation with GSH

Detoxification

Toxicity

Click to download full resolution via product page

Caption: Proposed metabolic activation pathway of 2-ethynylthiophene.

This diagram illustrates two potential bioactivation pathways for 2-ethynylthiophene mediated

by cytochrome P450 (CYP450) enzymes. The thiophene ring can undergo either epoxidation to

form a reactive arene oxide or S-oxidation to form a thiophene-S-oxide.[4][5][6][7][8] These

reactive intermediates can be detoxified through conjugation with glutathione (GSH) or they

can covalently bind to cellular macromolecules, leading to toxicity.

Experimental Workflow for Safety Assessment
A structured workflow is crucial for the comprehensive safety assessment of 2-
ethynylthiophene, especially in a drug development context.
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In Silico & In Vitro Assessment

In Vivo Assessment (if necessary)
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Caption: Proposed experimental workflow for safety assessment.
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This workflow begins with non-animal methods. In silico approaches like Quantitative Structure-

Activity Relationship (QSAR) modeling and read-across can provide initial toxicity predictions.

[1][9][10][11][12][13][14][15] This is followed by a battery of in vitro tests to assess metabolism,

genotoxicity, and irritation potential. Based on these findings and regulatory requirements,

targeted in vivo studies may be conducted. The culmination of this data allows for a

comprehensive risk assessment.

Safe Handling and Emergency Procedures
Strict adherence to safety protocols is mandatory when handling 2-ethynylthiophene.

Table 4: Personal Protective Equipment (PPE) and Engineering Controls

Control Recommendation

Engineering Controls
Work in a well-ventilated area, preferably in a

chemical fume hood.[3]

Eye/Face Protection
Wear safety glasses with side shields or

chemical goggles.[3]

Skin Protection
Wear chemically resistant gloves (e.g., nitrile

rubber).[3]

Respiratory Protection
If ventilation is inadequate, use a respirator with

an organic vapor cartridge.[3]

Hygiene Measures
Wash hands thoroughly after handling. Do not

eat, drink, or smoke in the work area.[3]

Table 5: First Aid Measures
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Exposure Route First Aid Procedure

Inhalation
Move to fresh air. If not breathing, give artificial

respiration. Seek medical attention.[3]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes. Remove contaminated

clothing. Seek medical attention if irritation

persists.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek medical attention.[3]

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.[3]

Table 6: Fire Fighting and Accidental Release Measures

Situation Procedure

Fire Fighting

Use dry chemical, carbon dioxide, or alcohol-

resistant foam.[3] Wear self-contained breathing

apparatus (SCBA).

Accidental Release

Evacuate the area. Remove all sources of

ignition. Absorb the spill with an inert material

(e.g., vermiculite, sand) and place it in a sealed

container for disposal.[3]

Storage and Disposal
Proper storage and disposal are critical to maintaining a safe laboratory environment.

Table 7: Storage and Disposal Recommendations
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Aspect Recommendation

Storage

Store in a cool, dry, well-ventilated area away

from incompatible substances. Keep container

tightly closed. Protect from light and heat.[3]

Disposal

Dispose of in accordance with local, state, and

federal regulations. Do not allow to enter drains

or waterways.

Disclaimer: This guide is intended for informational purposes only and does not substitute for a

comprehensive risk assessment conducted by qualified professionals. Always consult the most

recent Safety Data Sheet (SDS) for 2-ethynylthiophene before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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